Cas no 2137638-02-7 (1-Propanone, 1-(2-amino-4-chloro-5-fluorophenyl)-)

• Product Name: 1-Propanone, 1-(2-amino-4-chloro-5-fluorophenyl)-
• CAS No: 2137638-02-7
• MF: C₉H₉ClFNO
• MW: 201.625264883041
• CID: 5287077
• Update Time: 2025-07-18

1-Propanone, 1-(2-amino-4-chloro-5-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(2-amino-4-chloro-5-fluorophenyl)-

• Inchi： 1S/C9H9ClFNO/c1-2-9(13)5-3-7(11)6(10)4-8(5)12/h3-4H,2,12H2,1H3
• InChI Key： QRLVGFHBUSSMKB-UHFFFAOYSA-N
• SMILES： C(C1=CC(F)=C(Cl)C=C1N)(=O)CC

Additional information on 1-Propanone, 1-(2-amino-4-chloro-5-fluorophenyl)-

Comprehensive Overview of 1-Propanone, 1-(2-amino-4-chloro-5-fluorophenyl)- (CAS No. 2137638-02-7)

1-Propanone, 1-(2-amino-4-chloro-5-fluorophenyl)-, with the CAS number 2137638-02-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique amino-chloro-fluoro substitution pattern, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features make it a valuable building block for drug discovery, particularly in the development of targeted therapies and small-molecule inhibitors.

In recent years, the demand for fluorinated aromatic compounds like 1-Propanone, 1-(2-amino-4-chloro-5-fluorophenyl)- has surged due to their enhanced metabolic stability and bioavailability. Researchers are increasingly exploring its applications in cancer research, neurological disorders, and antimicrobial agents. The compound's chloro and fluoro substituents contribute to its electronic and steric properties, which are pivotal for modulating interactions with biological targets.

The synthesis of CAS 2137638-02-7 involves multi-step organic reactions, including halogenation, amination, and carbonyl group introduction. Advanced techniques such as HPLC purification and NMR spectroscopy are employed to ensure high purity and structural verification. This meticulous process underscores the compound's importance in high-value chemical manufacturing and preclinical studies.

From an industrial perspective, 1-Propanone, 1-(2-amino-4-chloro-5-fluorophenyl)- is often discussed in the context of green chemistry and sustainable synthesis. Innovations in catalysis and solvent-free reactions are being leveraged to minimize environmental impact while maintaining yield efficiency. These advancements align with global trends toward eco-friendly pharmaceutical production.

Frequently asked questions about CAS 2137638-02-7 include its solubility profile, stability under various pH conditions, and compatibility with common reagents. Analytical data sheets typically highlight its melting point, molecular weight, and spectroscopic signatures, which are essential for laboratory applications. Additionally, its role in structure-activity relationship (SAR) studies is a hot topic among medicinal chemists.

In summary, 1-Propanone, 1-(2-amino-4-chloro-5-fluorophenyl)- (CAS No. 2137638-02-7) represents a versatile and scientifically significant compound. Its applications span drug development, material science, and industrial chemistry, making it a subject of ongoing research and innovation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and biology.